Cas no 21145-77-7 (Tonalide)
Tonalide structure
Product Name:Tonalide
CAS No:21145-77-7
MF:C18H26O
MW:258.398445606232
MDL:MFCD00437355
CID:51728
PubChem ID:24902107
Update Time:2026-05-14
Tonalide Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5,5,6,8,8-Hexamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone
- 1-(5,6,7,8-Tetrahydro-3,5,5,6,8,8-hexamethyl-2-naphthalenyl)ethanone
- Tonalide
- 1-(3,5,5,6,8,8-Hexamethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)ethanone
- 6-ACETYL-1,1,2,4,4,7-HEXAMETHYLTETRALIN
- 5,6,7,8-tetrahydro-3,5,5,6,8,8-hexamethyl-2-naphthalenyl-ethanone
- 6-acetyl-1,1,2,4
- 6-acetyl-1,1,2,4,4,7-hexamethyl-tetralin
- 7-acetyl-1,1,3,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene
- 7-acetyl-1,1,3,4,4,6-hexamethyl-tetrahydronaphthalene
- 7-acetyl-1,1,3,4,4,6-hexamethyltetraline
- AHTN
- Extralide
- Ganolide
- Tetralide
- Tonalid
- 1-(5,6,7,8-tetrahydro-3,5,5,6,8,8-hexamethyl-2-naphthyl)ethan-1-one
- 1,2,3,4-Tetrahydro-1,1,3,4,4,6-hexamethyl-7-naphthyl methyl ketone
- 5′,6′,7′,8′-Tetrahydro-3′,5′,5′,6′,8′,8′-hexamethyl-2′-acetonaphthone
- 6-Acetyl-1,1,2,4,4,7-hexamethyl-1,2,3,4-tetrahydronaphthalene
- AHMT
- Fixolide
- Musk tonalid
- NSC 19550
-
- MDL： MFCD00437355
- Inchi： 1S/C18H26O/c1-11-8-16-15(9-14(11)13(3)19)17(4,5)10-12(2)18(16,6)7/h8-9,12H,10H2,1-7H3
- InChI Key： DNRJTBAOUJJKDY-UHFFFAOYSA-N
- SMILES： CC1=CC2=C(C=C1C(=O)C)C(C)(C)CC(C)C2(C)C
Computed Properties
- Exact Mass: 258.19800
- Monoisotopic Mass: 258.198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Off white powder
- Density: 0.919 g/cm3
- Melting Point: 52-57 °C
- Boiling Point: 356.8ºC at 760 mmHg
- Flash Point: 149.9ºC
- Refractive Index: 1.49
- PSA: 17.07000
- LogP: 4.79260
Tonalide Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P301+P312+P330
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- RTECS：KM5805024
-
Hazardous Material Identification：
Tonalide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W526401-SAMPLE |
Tonalide |
21145-77-7 | ≥98% | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W526401-1KG |
Tonalide |
21145-77-7 | ≥98% | 1KG |
1821.56 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO624-1g |
Tonalide |
21145-77-7 | 95+% | 1g |
426CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO624-5g |
Tonalide |
21145-77-7 | 95+% | 5g |
1366CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO624-250mg |
Tonalide |
21145-77-7 | 95+% | 250mg |
170CNY | 2021-05-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T88340-100g |
1-(3,5,5,6,8,8-Hexamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone |
21145-77-7 | 95% | 100g |
¥188.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T88340-25g |
1-(3,5,5,6,8,8-Hexamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone |
21145-77-7 | 95% | 25g |
¥61.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T88340-1g |
1-(3,5,5,6,8,8-Hexamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone |
21145-77-7 | 1g |
¥299.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T88340-5g |
1-(3,5,5,6,8,8-Hexamethyl-5,6,7,8-tetrahydronaphthalen-2-yl)ethanone |
21145-77-7 | 5g |
¥479.0 | 2021-09-07 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R051217-250mg |
Tonalide |
21145-77-7 | 95% | 250mg |
￥24 | 2024-05-25 |
Tonalide Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:21145-77-7)Tonalide
Order Number:A1209388
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:52
Price ($):162.0
Email:sales@amadischem.com
Tonalide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:21145-77-7)Tonalide
Purity:99%
Quantity:1kg
Price ($):162.0